molecular formula C12H7ClFNO2 B8429158 5-Chloro-4'-fluoro-2-nitrobiphenyl

5-Chloro-4'-fluoro-2-nitrobiphenyl

Cat. No.: B8429158
M. Wt: 251.64 g/mol
InChI Key: JCVCFWZKJXHXIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-4'-fluoro-2-nitrobiphenyl is a useful research compound. Its molecular formula is C12H7ClFNO2 and its molecular weight is 251.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H7ClFNO2

Molecular Weight

251.64 g/mol

IUPAC Name

4-chloro-2-(4-fluorophenyl)-1-nitrobenzene

InChI

InChI=1S/C12H7ClFNO2/c13-9-3-6-12(15(16)17)11(7-9)8-1-4-10(14)5-2-8/h1-7H

InChI Key

JCVCFWZKJXHXIS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=C(C=CC(=C2)Cl)[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To water (2 mL) and dimethoxyethane (20 mL), 5-chloro-2-nitrophenylboronic acid (3.27 g, 16.4 mmol), 1-fluoro-4-iodobenzene (3.65 g, 16.4 mmol), tetrakis(triphenylphosphine)palladium (0.95 g, 0.82 mmol) and potassium carbonate (6.81 g, 49.3 mmol) were added, and the mixture was stirred under a nitrogen atmosphere at 60° C. for 2 hours. After the reaction, the reaction mixture was cooled to room temperature and ethyl acetate (30 mL) was added. After the organic phase was washed with water (30 mL) and saturated brine (20 mL), it was dried with sodium sulfate. The solvent was distilled off under reduced pressure to give 5-chloro-4′-fluoro-2-nitrobiphenyl as a crude product. The obtained compound was used for the subsequent reaction without further purification.
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
3.27 g
Type
reactant
Reaction Step One
Quantity
3.65 g
Type
reactant
Reaction Step One
Quantity
6.81 g
Type
reactant
Reaction Step One
Quantity
0.95 g
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step Two

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